Cas no 89068-80-4 (2-Butanone, 4-(2-furanyl)-4-[(1-methylethyl)thio]-)

2-Butanone, 4-(2-furanyl)-4-[(1-methylethyl)thio]- structure
89068-80-4 structure
Product Name:2-Butanone, 4-(2-furanyl)-4-[(1-methylethyl)thio]-
CAS No:89068-80-4
MF:C11H16O2S
MW:212.308542251587
CID:613663
PubChem ID:71321905
Update Time:2025-04-19

2-Butanone, 4-(2-furanyl)-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(2-furanyl)-4-[(1-methylethyl)thio]-
    • 4-(furan-2-yl)-4-propan-2-ylsulfanylbutan-2-one
    • DTXSID50751651
    • 4-(Furan-2-yl)-4-[(propan-2-yl)sulfanyl]butan-2-one
    • 89068-80-4
    • Inchi: 1S/C11H16O2S/c1-8(2)14-11(7-9(3)12)10-5-4-6-13-10/h4-6,8,11H,7H2,1-3H3
    • InChI Key: CQEDUIXUQLZNLZ-UHFFFAOYSA-N
    • SMILES: S(C(C)C)C(C1=CC=CO1)CC(C)=O

Computed Properties

  • Exact Mass: 212.08710092g/mol
  • Monoisotopic Mass: 212.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.5Ų
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